Cas no 2680701-66-8 (4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-3-carboxylic acid)

• Product Name: 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-3-carboxylic acid
• CAS No: 2680701-66-8
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 5648763
• PubChem ID: 165908982
• Update Time: 2025-06-12

4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2-oxazole-3-carboxylic acid
• EN300-28274722
• 2680701-66-8
• 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C9H10N2O5/c1-3-4-15-9(14)10-7-5(2)6(8(12)13)11-16-7/h3H,1,4H2,2H3,(H,10,14)(H,12,13)
• InChI Key： GUENEXIWSYXJLT-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(C(=O)O)=N1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 226.05897142g/mol
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Additional information on 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-3-carboxylic acid

Recent Advances in the Study of 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-3-carboxylic acid (CAS: 2680701-66-8)

The compound 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-3-carboxylic acid (CAS: 2680701-66-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of heterocyclic compounds, which are crucial in the development of novel pharmaceuticals. The presence of both oxazole and carboxylic acid functional groups in its structure makes it an attractive candidate for further chemical modifications, enabling the creation of derivatives with enhanced biological activity. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable findings is the compound's potential as a building block for the development of small-molecule inhibitors of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets in drug discovery, particularly in the context of cancer and neurodegenerative diseases. Preliminary in vitro studies have demonstrated that derivatives of 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-3-carboxylic acid exhibit promising binding affinity to key protein targets, suggesting their potential as lead compounds for further optimization.

In addition to its applications in drug discovery, recent research has explored the compound's utility in chemical biology tools. For instance, it has been employed as a reactive handle in the development of activity-based probes (ABPs) for studying enzyme activity in complex biological systems. These probes have provided valuable insights into the mechanisms of action of various enzymes, facilitating the identification of new therapeutic targets.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current efforts are focused on structural modifications to improve these characteristics while retaining the compound's biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications, with the aim of developing more potent and drug-like derivatives.

In conclusion, 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-3-carboxylic acid (CAS: 2680701-66-8) represents a promising scaffold for the development of novel therapeutics and chemical biology tools. Ongoing research is expected to further elucidate its potential applications and pave the way for its translation into clinical settings. The compound's versatility and unique structural features make it a valuable asset in the pursuit of innovative solutions to unmet medical needs.